Cas no 889996-53-6 (Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate)

• Product Name: Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate
• CAS No: 889996-53-6
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• MDL: MFCD06496404
• CID: 5039193
• PubChem ID: 4736886
• Update Time: 2026-02-28

Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate
• methyl 4-benzo[d]furan-2-yl-2,4-dioxobutanoate
• SBB038862
• STL227719
• ST45174670
• methyl 4-(benzofuran-2-yl)-2,4-dioxobutanoate
• F2135-0579
• NS-03552
• EN300-237852
• D80882
• CS-0150925
• methyl4-(1-benzofuran-2-yl)-2,4-dioxobutanoate
• AKOS000267098
• 889996-53-6
• MFCD06496404
• Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate

• MDL： MFCD06496404
• Inchi： 1S/C13H10O5/c1-17-13(16)10(15)7-9(14)12-6-8-4-2-3-5-11(8)18-12/h2-6H,7H2,1H3
• InChI Key： VNUSTDVJOALGND-UHFFFAOYSA-N
• SMILES： O1C(C(CC(C(=O)OC)=O)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 246.05282342g/mol
• Monoisotopic Mass: 246.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate

Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate (CAS No. 889996-53-6): A Comprehensive Overview

Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate (CAS No. 889996-53-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has found applications in various scientific domains, particularly in the synthesis of bioactive molecules and the development of novel therapeutic agents. Its unique chemical properties and potential biological activities make it a subject of extensive study and interest among researchers.

The molecular structure of Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate features a benzofuran moiety linked to a dioxobutanoic acid derivative. This configuration imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in organic synthesis. The benzofuran ring, known for its aromatic stability and electronic characteristics, plays a crucial role in determining the compound's interactions with biological targets. Additionally, the presence of the dioxobutanoic acid moiety introduces polar functional groups that enhance solubility and reactivity in various chemical reactions.

In recent years, Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate has been explored for its potential applications in pharmaceutical research. Its structural features suggest that it may serve as a precursor in the synthesis of molecules with pharmacological activity. Specifically, the benzofuran scaffold is commonly found in natural products and drug candidates known for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been particularly interested in modifying this core structure to develop new therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate is its versatility as a synthetic intermediate. The compound can undergo various chemical transformations, including nucleophilic addition, condensation reactions, and cyclization processes, allowing for the creation of diverse molecular architectures. These synthetic pathways have been utilized to develop novel heterocyclic compounds that exhibit promising biological activities. For instance, derivatives of this compound have shown potential in inhibiting specific enzymes involved in cancer cell proliferation and inflammation.

The pharmacological investigation of Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate has been supported by computational studies and experimental validations. Computational chemistry techniques have been employed to predict the compound's interactions with biological targets at the molecular level. These studies have provided insights into the binding mechanisms and potential drug-like properties of Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate derivatives. Experimental validations through biological assays have further confirmed these predictions, demonstrating the compound's ability to modulate specific cellular processes.

Recent advancements in drug discovery have highlighted the importance of natural product-inspired scaffolds in developing new therapeutic agents. Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate fits well within this paradigm due to its structural resemblance to bioactive natural products. The benzofuran moiety is a common feature in many pharmacologically active compounds derived from plants and microorganisms. By leveraging this scaffold, researchers aim to develop drugs that mimic the beneficial effects of natural products while minimizing adverse reactions.

The synthesis of Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to improve the efficiency and scalability of its production. Techniques such as catalytic asymmetric synthesis and flow chemistry have been particularly useful in achieving these goals. These innovations not only enhance the accessibility of the compound but also contribute to sustainable chemical manufacturing practices.

The potential applications of Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its unique chemical properties make it a candidate for developing novel pesticides and specialty chemicals with enhanced performance characteristics. Additionally, researchers are exploring its use in designing advanced materials with tailored functionalities based on its molecular architecture.

In conclusion, Methyl 4-(1-benzofuran-2-yl)-2,4-dioxobutanoate (CAS No. 889996-53-6) is a versatile organic compound with significant potential in various scientific fields. Its intricate molecular structure and functional groups make it a valuable intermediate in synthetic chemistry and a promising candidate for developing new therapeutic agents. The ongoing research into this compound underscores its importance as a building block for innovative chemical solutions.